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Abstract
G2-peptide, a cationic peptide with the sequence MPRRRRIRRRQK, has demonstrated

notable efficacy in inhibiting the entry of Herpes Simplex Virus (HSV) into host cells. Its primary

mechanism of action involves binding to 3-O-sulfated heparan sulfate (3-OS HS) on the cell

surface, thereby preventing viral attachment and subsequent membrane fusion. While this on-

target activity is well-documented, a thorough understanding of its potential off-target effects is

crucial for its development as a safe and effective therapeutic agent. This technical guide

provides a comprehensive overview of the known and potential off-target effects of G2-
peptide, detailed experimental protocols to investigate these effects, and a discussion of the

underlying mechanisms.

Introduction to G2-Peptide and its On-Target
Mechanism
G2-peptide is a 12-amino acid, highly cationic peptide that has been identified as a potent

inhibitor of HSV infection.[1][2] Its primary molecular target is 3-O-sulfated heparan sulfate (3-

OS HS), a specific modification of the ubiquitous heparan sulfate proteoglycans (HSPGs)

present on the surface of most mammalian cells.[3] By binding to 3-OS HS, G2-peptide
effectively blocks the initial attachment of HSV to host cells, a critical step for viral entry.[1][4]
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Furthermore, it has been shown to inhibit virus-induced cell-to-cell fusion, suggesting a

multifaceted antiviral action.

The on-target signaling pathway is relatively straightforward: by physically obstructing the viral

binding site on the cell surface, G2-peptide prevents the initiation of the viral entry signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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